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Compound of Interest

Compound Name:
1-Azacyclododecan-2-one, 1-

methyl-

Cat. No.: B12070492 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed breakdown of the molecular weight of N-methyl-

laurolactam, a derivative of the industrially significant monomer laurolactam. The information

herein is presented to support research, development, and quality control activities where

precise molecular weight is critical.

Chemical Identity and Formula
N-methyl-laurolactam is derived from laurolactam (azacyclotridecan-2-one) through the

substitution of the hydrogen atom on the amide nitrogen with a methyl group. This modification

is crucial for altering the chemical and physical properties of the parent molecule.

Laurolactam Molecular Formula: C₁₂H₂₃NO[1][2][3]

N-methyl-laurolactam Molecular Formula: C₁₃H₂₅NO

The addition of a methyl group (CH₃) and the removal of a hydrogen atom from the nitrogen of

laurolactam results in a net addition of CH₂ to the molecular formula.

Calculation of Molecular Weight
The molecular weight of a compound is the sum of the atomic weights of its constituent atoms.

The standard atomic weights provided by the International Union of Pure and Applied
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Chemistry (IUPAC) are used for this calculation.

Atomic Weights of Constituent Elements
The table below summarizes the standard atomic weights of the elements present in N-methyl-

laurolactam.

Element Symbol Quantity
Standard Atomic
Weight ( g/mol )

Carbon C 13 12.011[4]

Hydrogen H 25 1.008[5][6]

Nitrogen N 1 14.007[7][8]

Oxygen O 1 15.999[9][10]

Molecular Weight Calculation
The molecular weight of N-methyl-laurolactam (C₁₃H₂₅NO) is calculated as follows:

Carbon: 13 atoms × 12.011 g/mol = 156.143 g/mol

Hydrogen: 25 atoms × 1.008 g/mol = 25.200 g/mol

Nitrogen: 1 atom × 14.007 g/mol = 14.007 g/mol

Oxygen: 1 atom × 15.999 g/mol = 15.999 g/mol

Total Molecular Weight = 156.143 + 25.200 + 14.007 + 15.999 = 211.349 g/mol

The calculated molecular weight of N-methyl-laurolactam is 211.35 g/mol (rounded to two

decimal places).

Logical Workflow for Molecular Weight
Determination
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The following diagram illustrates the logical process for determining the molecular weight of N-

methyl-laurolactam, starting from the identification of its molecular formula.

N-methyl-laurolactam
Molecular Formula

C₁₃H₂₅NO
Elemental Composition
C: 13, H: 25, N: 1, O: 1

Sum of Atomic Weights
(13 * 12.011) + (25 * 1.008) + 

(1 * 14.007) + (1 * 15.999)
Atomic Weights

C: 12.011
H: 1.008
N: 14.007
O: 15.999

Molecular Weight
211.349 g/mol

Click to download full resolution via product page

Caption: Logical workflow for calculating the molecular weight of N-methyl-laurolactam.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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